3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone

• IUPAC Name: 1-(2,1,3-benzothiadiazol-4-yl)-3-[(E)-[(E)-3-phenylprop-2-enylidene]amino]urea
• InChI: InChI=1S/C16H13N5OS/c22-16(18-13-9-4-10-14-15(13)21-23-20-14)19-17-11-5-8-12-6-2-1-3-7-12/h1-11H,(H2,18,19,22)/b8-5+,17-11+
• InChI Key: ITCDHVCYZHZXAC-NSYQEJESSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=NNC(=O)NC2=CC=CC3=NSN=C32
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=N/NC(=O)NC2=CC=CC3=NSN=C32
• Molecular Formula: C16H13N5OS
• Molecular Weight: 323.4 g/mol

Description

3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone, also known as PABS, is a semicarbazone derivative that has been extensively studied for its potential applications in scientific research. It is a yellow crystalline powder that is soluble in most organic solvents and has a melting point of 198-200°C.

Mechanism of Action

3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone acts as an inhibitor of various enzymes and proteins that are involved in the progression of diseases. It has been shown to inhibit the activity of tyrosinase, an enzyme that is involved in the production of melanin. It also inhibits the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects:
3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone has been shown to have various biochemical and physiological effects on the body. It has been shown to reduce the production of reactive oxygen species (ROS) and lipid peroxidation in cells. It also has anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone in lab experiments is its high purity and stability. It is also relatively easy to synthesize and purify. However, one of the limitations of using 3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for the study of 3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone. One area of research could be the development of 3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone-based drugs for the treatment of various diseases. Another area of research could be the study of the mechanism of action of 3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone and its interactions with various enzymes and proteins. Additionally, further research could be conducted to explore the potential applications of 3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone in other scientific research fields such as materials science and nanotechnology.

Synthesis Methods

3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone can be synthesized by the reaction of 3-phenylacrylaldehyde with 2-amino-1,3-benzothiazole-4-carbohydrazide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The product is then purified by recrystallization to obtain pure 3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone.

Scientific Research Applications

3-phenylacrylaldehyde N-2,1,3-benzothiadiazol-4-ylsemicarbazone has been studied for its potential applications in various scientific research fields such as medicinal chemistry, biochemistry, and pharmacology. It has shown promising results in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.